![molecular formula C16H12BrN3 B361972 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline CAS No. 327061-50-7](/img/structure/B361972.png)
9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline
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Overview
Description
“9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” is a chemical compound with the molecular formula C16H12BrN3 . It is a derivative of 6H-indolo[2,3-b]quinoxaline, a planar fused heterocyclic compound .
Synthesis Analysis
The synthesis of indolo[2,3-b]quinoxaline derivatives often involves condensation reactions of isatin with o-phenylenediamine . The usual catalysts in such reactions are Brønsted acids, for example, acetic, formic, or hydrochloric acid . The use of copper-doped CdS nanoparticles was recently proposed for the reactions of substituted isatins with o-phenylenediamine, performed under the conditions of microwave irradiation .Molecular Structure Analysis
The molecular structure of “9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” is a fused ring structure having two heterocyclic rings (indole and quinoxaline) . The presence of bulkier polyaromatic hydrocarbon segments in the 6H-indolo[2,3-b]quinoxaline enhances the thermal stability .Chemical Reactions Analysis
The majority of the approaches reported in the literature for the synthesis of indolo[2,3-b]quinoxaline derivatives rely on transition-metal-catalyzed cross-coupling reactions and direct С–Н functionalization, as well as intramolecular oxidative cyclodehydrogenation processes .Physical And Chemical Properties Analysis
The physical and chemical properties of “9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” include a molecular weight of 326.191 Da . The compound has a yield of 72.8% (0.26 g) and a melting point of 239°C .Scientific Research Applications
Antiviral Applications
The derivatives of 6H-indolo[2,3-b]quinoxaline have demonstrated significant antiviral effects against viruses such as human CMV, HSV-1, and VZV. The mechanism behind this pharmacological action is predominantly DNA intercalation, where the compound inserts itself between the nucleobases of DNA .
Anticancer Research
These compounds are also being studied for their anticancer properties. The thermal stability of the intercalated complex formed between DNA and 6H-indolo[2,3-b]quinoxaline derivatives is a crucial parameter in elucidating their potential anticancer activities .
DNA Binding Studies
Specific derivatives like 9-fluoro-6H-indolo[2,3-b]quinoxaline have been synthesized and studied for their ability to bind to DNA. This binding is significant for understanding the compound’s role in antitumor activities .
Synthesis Methods
Research has been conducted on developing new and effective routes for obtaining a broad range of biologically active N-substituted 6H-indolo[2,3-b]quinoxalines. These methods include Ru(II)-catalyzed tandem ortho-C–H functionalization reactions .
Cytotoxic Evaluation
Novel derivatives of 6H-indolo[2,3-b]quinoxaline have been synthesized and evaluated for their cytotoxicity. This research is essential for determining the potential therapeutic applications of these compounds .
Mechanism of Action
Target of Action
The primary target of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline is DNA . The compound interacts with DNA, causing disruptions in vital processes for DNA replication .
Mode of Action
9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline operates through a mechanism known as DNA intercalation . This process involves the insertion of molecules between the planar nitrogenous bases of DNA. This interaction with DNA can lead to significant changes in the DNA structure, disrupting processes vital for DNA replication .
Biochemical Pathways
It is known that the compound’s interaction with dna can disrupt vital processes for dna replication . This disruption can affect various biochemical pathways, particularly those involved in cell replication and growth.
Result of Action
The result of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline’s action is the disruption of DNA replication processes . This disruption can lead to cell death, which explains the compound’s cytotoxic effects . It has been observed that some derivatives of 6H-indolo[2,3-b]quinoxaline exhibit cytotoxicity against certain human cancer cell lines .
Action Environment
The action of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline can be influenced by various environmental factors. For instance, the compound exhibits high solubility in acetonitrile , suggesting that its action might be influenced by the solvent environment. Additionally, the compound’s stability, which is crucial for its efficacy, is remarkable, with 99.86% capacity retention observed over a certain period
Future Directions
Indolo[2,3-b]quinoxalines have many applications in materials science and medicinal chemistry . They are used in various optoelectronic devices and are a common structural motif in numerous biologically active compounds . Therefore, there is a need to prepare more new compounds based on the indolo[2,3-b]quinoxaline skeleton for evaluating their antibiotic and cytotoxic activity .
properties
IUPAC Name |
9-bromo-6-ethylindolo[3,2-b]quinoxaline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3/c1-2-20-14-8-7-10(17)9-11(14)15-16(20)19-13-6-4-3-5-12(13)18-15/h3-9H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDVFUOAGKOCQKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)Br)C3=NC4=CC=CC=C4N=C31 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline |
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